Cas no 68515-53-7 (Monoisononyl phthalate)

• Product Name: Monoisononyl phthalate
• CAS No: 68515-53-7
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 528634
• Update Time: 2023-08-03

Monoisononyl phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, mono-C8-10-branched alkyl esters, C9-rich
• 2-{[(7-methyloctyl)oxy]carbonyl}benzoic acid
• monoisononyl phthalate
• 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
• 1-(7-Methyloctyl) 1,2-benzenedicarboxylate
• 1,2-Benzenedicarboxylic acid, 1-(7-methyloctyl) ester
• mono-isononyl phthalate
• isononyl phthalate
• 2-(7-methyloctoxycarbonyl)benzoic acid
• mono-7-methyloctyl phthalate
• phthalic acid monoisononyl ester
• Monoisononyl phthalate

• Inchi： 1S/C17H24O4/c1-13(2)9-5-3-4-8-12-21-17(20)15-11-7-6-10-14(15)16(18)19/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,18,19)
• InChI Key： RNCMBSSLYOAVRT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 292.167
• Monoisotopic Mass: 292.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.073
• Boiling Point: 421.9°Cat760mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.514